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Compound of Interest

Compound Name: Osbpl7-IN-1

Cat. No.: B8714938

Essential Safety and Handling Guide for Osbpl7-
IN-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Osbpl7-IN-1, a potent, orally active inhibitor of the oxysterol-binding protein like 7 (OSBPL7).[1]
[2][3] Adherence to these procedures is essential to ensure a safe laboratory environment and

to maintain the integrity of your research.

Personal Protective Equipment (PPE)

When handling Osbpl7-IN-1, a comprehensive approach to personal protection is mandatory
to prevent exposure through inhalation, ingestion, or skin contact. The following table
summarizes the required PPE, compiled from general laboratory safety standards for handling
chemical compounds.[4][5][6][7]1[8]
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Protection Type

Required PPE

Purpose

Specifications &
Best Practices

Eye and Face

Protection

Safety Goggles, Face
Shield

Protects against

chemical splashes,

dust, and flying debris.

[5](6]

Goggles should have
indirect vents for liquid
handling. A face shield
should be worn over
safety goggles when
there is a significant
splash hazard, such
as during bulk
handling or
dissolution.[5] All eye
and face protection
must be ANSI Z87.1

compliant.[5]

Hand Protection

Chemical-Resistant

Gloves

Prevents skin contact

with the compound.

Disposable nitrile
gloves are the
minimum requirement
for incidental contact.
[5] For prolonged
handling or when
working with solutions,
consider double-
gloving or using
gloves with a higher
level of chemical
resistance. Always
inspect gloves for
tears or degradation
before use and
change them
immediately if

contaminated.[5]

Body Protection

Laboratory Coat

Shields skin and

personal clothing from

A buttoned, long-
sleeved lab coat is
required.[5][8] For
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spills and handling larger

contamination.[6][8] quantities or in
situations with a
higher risk of
splashes, a chemical-
resistant apron over
the lab coat is

recommended.[8]

Arisk assessment
should be performed
to determine the need
for respiratory

Prevents inhalation of _ _
protection. If handling

_ _ Respirator (if the compound, _
Respiratory Protection ) ) ) the powder outside of
applicable) especially in powder N ]
a certified chemical
form.
fume hood, a NIOSH-
approved respirator
(e.g., N95 or higher) is
necessary.[6][8]
Protects feet from Shoes should be
Foot Protection Closed-Toe Shoes spills and dropped made of a non-porous
objects.[6] material.

Operational Plan: Safe Handling of Osbpl7-IN-1

A systematic approach to handling Osbpl7-IN-1 from receipt to disposal is crucial for safety
and experimental success.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (1269826-44-9) match the order.[1]

Store the compound in its original, tightly sealed container in a designated, well-ventilated,
and secure location.
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Storage Conditions:

o Powder: -20°C for up to 3 years.[2]

o In Solvent: -80°C for up to 1 year.[2]

o Stock solutions at -80°C should be used within 6 months, and at -20°C within 1 month.[1]

. Preparation of Stock Solutions:

All handling of the solid compound should be performed in a certified chemical fume hood to
minimize inhalation risk.

Before weighing, allow the container to equilibrate to room temperature to prevent
condensation.

Use appropriate tools (e.g., chemical-resistant spatula) for transferring the powder.

Solubility: Osbpl7-IN-1 is soluble in DMSO.[2][9] For example, it is soluble in DMSO at 11
mg/mL (23.74 mM), and sonication is recommended to aid dissolution.[2] Another source
indicates solubility in DMSO at 125 mg/mL with ultrasonic warming to 60°C.[10]

Prepare the stock solution by slowly adding the solvent to the pre-weighed compound.

Clearly label the stock solution container with the compound name, concentration, solvent,
preparation date, and storage conditions.

. Use in Experiments:

When using Osbpl7-IN-1 in cell-based assays or animal studies, ensure that all procedures
are conducted in a manner that minimizes the generation of aerosols.[2]

For in vitro studies, Osbpl7-IN-1 has been shown to increase plasma membrane ATP-
binding cassette transporter (ABCAL1) in cultured human podocytes at concentrations of 1-10
HM.[1][2]

For in vivo studies in mouse models of proteinuric kidney disease, a dosage of 100 mg/kg
administered via oral gavage daily for 28 days has been used.[1][2]
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» Always wear the appropriate PPE during experimental procedures.

Disposal Plan

Proper disposal of Osbpl7-IN-1 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

e Unused Compound: Dispose of as hazardous chemical waste in accordance with local,
state, and federal regulations. Do not dispose of down the drain or in regular trash.

o Contaminated Materials: All materials that have come into direct contact with Osbpl7-IN-1
(e.q., pipette tips, microfuge tubes, gloves, bench paper) should be collected in a
designated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Osbpl7-IN-1 in a sealed, labeled, and
chemical-resistant waste container.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling and disposal of Osbpl7-IN-
1.

Safe Handling and Disposal Workflow for OsbpI7-IN-1

Receiving and Storage Handling and Preparation Waste Disposal

Receive and Inspect Storeat zgg:gpgff;ésgperature g Prepare Stock Solution in Fume Hood Use in Experiment gem

Collect Contaminated Materials and Solutions Dispose as Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Osbpl7-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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